Cas no 1542573-68-1 (3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid)
3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid is a heterocyclic carboxylic acid featuring a methyl-substituted oxazole ring. This compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity and potential as a building block for pharmaceuticals and agrochemicals. The oxazole moiety enhances stability and bioactivity, while the butanoic acid group provides a handle for further functionalization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or bioactive intermediates. The compound's well-defined synthesis and purity ensure reproducibility in research and industrial applications.
1542573-68-1 structure
Product Name:3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid
CAS No:1542573-68-1
MF:C8H11NO3
MW:169.177842378616
CID:5752970
PubChem ID:82597895
Update Time:2025-11-02
3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1999121
- 1542573-68-1
- 3-(5-methyl-1,2-oxazol-4-yl)butanoic acid
- 3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid
-
- Inchi: 1S/C8H11NO3/c1-5(3-8(10)11)7-4-9-12-6(7)2/h4-5H,3H2,1-2H3,(H,10,11)
- InChI Key: ADODLCZZTVAUAU-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C=N1)C(C)CC(=O)O
Computed Properties
- Exact Mass: 169.07389321g/mol
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 63.3Ų
3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1999121-0.05g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 0.05g |
$1488.0 | 2023-09-16 | ||
| Enamine | EN300-1999121-0.1g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 0.1g |
$1559.0 | 2023-09-16 | ||
| Enamine | EN300-1999121-0.25g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 0.25g |
$1630.0 | 2023-09-16 | ||
| Enamine | EN300-1999121-0.5g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 0.5g |
$1701.0 | 2023-09-16 | ||
| Enamine | EN300-1999121-1.0g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 1g |
$1772.0 | 2023-06-03 | ||
| Enamine | EN300-1999121-2.5g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 2.5g |
$3472.0 | 2023-09-16 | ||
| Enamine | EN300-1999121-5.0g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 5g |
$5137.0 | 2023-06-03 | ||
| Enamine | EN300-1999121-10.0g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 10g |
$7620.0 | 2023-06-03 | ||
| Enamine | EN300-1999121-1g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 1g |
$1772.0 | 2023-09-16 | ||
| Enamine | EN300-1999121-5g |
3-(5-methyl-1,2-oxazol-4-yl)butanoic acid |
1542573-68-1 | 5g |
$5137.0 | 2023-09-16 |
3-(5-Methyl-1,2-oxazol-4-yl)butanoic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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